Cas no 2228085-88-7 (methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate
• CAS No: 2228085-88-7
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 5810617
• PubChem ID: 165898310
• Update Time: 2025-05-25

methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate
• 2228085-88-7
• methyl 2-amino-2-[1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]acetate
• EN300-1915864

• Inchi： 1S/C10H14BrN3O2/c1-14-6(5-7(11)13-14)10(3-4-10)8(12)9(15)16-2/h5,8H,3-4,12H2,1-2H3
• InChI Key： YOFWANSVBZMOQI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(C(C(=O)OC)N)CC2)N(C)N=1

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate (CAS No. 2228085-88-7)

The compound methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate (CAS No. 2228085-88-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and brominated pyrazole moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and protease-targeting therapeutics, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for heterocyclic compounds like methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate has surged, driven by advancements in catalytic synthesis and green chemistry. This compound's bromo-substituted pyrazole group is particularly noteworthy, as it enhances reactivity in cross-coupling reactions, a hot topic in organic synthesis. Laboratories focusing on Suzuki-Miyaura or Buchwald-Hartwig reactions often explore such derivatives to optimize yield and selectivity, addressing common challenges in high-throughput screening workflows.

The cyclopropylacetate segment of this molecule contributes to its conformational rigidity, a property highly sought after in fragment-based drug design. With the rise of AI-driven molecular modeling, researchers frequently search for compounds like CAS No. 2228085-88-7 to validate computational predictions. Its balanced lipophilicity and steric profile make it a candidate for modulating protein-protein interactions, a frontier in tackling undruggable targets. These attributes position it as a subject of interest in medicinal chemistry forums and patent literature.

From an industrial perspective, scalability and cost-effective synthesis of methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate are critical considerations. Recent publications highlight innovative routes using flow chemistry or enzymatic catalysis, reflecting the shift toward sustainable production. Environmental concerns have also spurred interest in bromine recycling protocols for such intermediates, tying into broader discussions about circular economy in fine chemicals manufacturing.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with stringent quality control standards. Its stability under various pH conditions is frequently investigated, as this data is vital for formulating drug delivery systems. These aspects resonate with trending queries about excipient compatibility and preformulation studies in pharmaceutical development circles.

In summary, methyl 2-amino-2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylacetate (CAS No. 2228085-88-7) exemplifies the intersection of structural innovation and practical application. Its relevance to bioconjugation, covalent inhibitor design, and crop protection agents ensures sustained academic and commercial attention. As synthetic methodologies evolve, this compound will likely remain a key player in addressing complex challenges across multiple scientific disciplines.